Cas no 312636-10-5 (6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 312636-10-5
• MF: C₁₈H₁₄BrNO₅
• MW: 404.21146440506
• CID: 5974923
• PubChem ID: 1075118
• Update Time: 2025-05-21

6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• AKOS000597660
• EU-0069177
• SR-01000409347
• 312636-10-5
• BIM-0030197.P001
• ChemDiv1_001109
• AB00094340-01
• CDS1_004702
• Oprea1_385542
• DivK1c_005742
• 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxochromene-3-carboxamide
• CBMicro_030366
• HMS590C09
• SR-01000409347-1
• F0233-0004
• Oprea1_357763
• Z26715055

• Inchi： 1S/C18H14BrNO5/c1-23-12-4-5-14(16(9-12)24-2)20-17(21)13-8-10-7-11(19)3-6-15(10)25-18(13)22/h3-9H,1-2H3,(H,20,21)
• InChI Key： MRSGTJKRAJDYGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(NC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 403.00554g/mol
• Monoisotopic Mass: 403.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.9Ų

Additional information on 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 312636-10-5)

6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 312636-10-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the chromene class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent and methoxy groups at specific positions, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The chromene core of 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a heterocyclic aromatic system that has been extensively studied for its pharmacological effects. Chromenes and their derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and antioxidant activities. The introduction of the bromine atom at the 6-position of the chromene ring enhances the molecule's ability to interact with biological targets, thereby increasing its potential as a pharmacophore. Additionally, the methoxy groups at the 2 and 4 positions contribute to the compound's lipophilicity and solubility, which are critical factors in drug formulation and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on chromene derivatives. The compound 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The bromine substituent is particularly noteworthy, as it can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's biological activity.

The synthesis of 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom and methoxy groups at the desired positions. These synthetic strategies are crucial for achieving the desired molecular architecture and enhancing the compound's pharmacological properties.

The pharmacological profile of 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, such as COX-2 and LOX. Additionally, preclinical studies have shown that this compound may exhibit anti-proliferative effects on certain cancer cell lines. These findings highlight its potential as a lead compound for further development into novel therapeutic agents.

The structural features of 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide also make it an attractive candidate for use in drug design and discovery. The presence of multiple functional groups provides numerous opportunities for derivatization, allowing researchers to explore different chemical modifications that could enhance its potency or selectivity. For example, replacing the bromine atom with other halogen atoms or introducing additional substituents at strategic positions could lead to compounds with improved pharmacokinetic properties.

In conclusion, 6-bromo-N-(2,4-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 312636-10-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to evolve, further investigations into the pharmacological properties and synthetic applications of this compound will undoubtedly contribute to advancements in drug discovery and development.